1-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propan-2-ol

Specification

• Molecular Formula: C9H14BrNOS
• Molecular Weight: 264.18 g/mol
• IUPAC Name: 1-[1-(5-bromothiophen-2-yl)ethylamino]propan-2-ol
• Standard InChI: InChI=1S/C9H14BrNOS/c1-6(12)5-11-7(2)8-3-4-9(10)13-8/h3-4,6-7,11-12H,5H2,1-2H3
• Standard InChI Key: BFWZSYWZBOJONY-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)C1=CC=C(S1)Br)O

Introduction

Structural and Molecular Characteristics

Core Architecture and Functional Groups

The compound features a 5-bromothiophene ring connected to an ethylamino-propan-2-ol moiety. Key structural elements include:

• Thiophene ring: A five-membered aromatic heterocycle with a sulfur atom, brominated at the 5-position to enhance electronic diversity.

• Ethylamino group: A secondary amine (–NH–) bridging the thiophene and propan-2-ol groups.

• Propan-2-ol backbone: A three-carbon chain with a hydroxyl group (–OH) at the second carbon, enabling hydrogen bonding and solubility in polar solvents.

Table 1: Molecular Properties of 1-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propan-2-ol

Property	Value
Molecular Formula	C₉H₁₄BrNOS
Molecular Weight	264.18 g/mol
IUPAC Name	1-[1-(5-bromothiophen-2-yl)ethylamino]propan-2-ol
Canonical SMILES	CC(CNC(C)C1=CC=C(S1)Br)O
PubChem CID	60999941

The bromine atom introduces steric and electronic effects, influencing reactivity in substitution reactions.

Synthesis and Industrial Scalability

Laboratory-Scale Synthesis

The synthesis involves sequential functionalization of the thiophene ring and propanol chain. A representative pathway includes:

• Friedel-Crafts Acylation: Reaction of 2-bromothiophene with propionyl chloride in the presence of AlCl₃ to form 1-(5-bromothiophen-2-yl)propan-1-one.

• Reductive Amination: Ketone reduction using NaBH₄ or LiAlH₄, followed by amine coupling with 1-amino-propan-2-ol.

Table 2: Key Reaction Conditions for Intermediate Synthesis

Step	Reagents/Conditions	Yield
Friedel-Crafts Acylation	AlCl₃, 1,2-dichloroethane, 0–20°C	95%
Reductive Amination	NaBH₄, MeOH, rt	80–85%

Industrial methods may employ continuous flow reactors to enhance efficiency and reduce byproducts.

Purification and Characterization

• Chromatography: Silica gel column chromatography with ethyl acetate/hexane gradients.

• Crystallization: Recrystallization from ethanol/water mixtures improves purity.

Chemical Reactivity and Functionalization

Nucleophilic Substitution

The bromine atom undergoes substitution with nucleophiles (e.g., amines, azides):
$\text{C₉H₁₄BrNOS} + \text{NaN₃} \rightarrow \text{C₉H₁₄N₄OS} + \text{NaBr}$
This reaction is catalyzed by Cu(I) salts under mild conditions.

Oxidation and Reduction

• Oxidation: The hydroxyl group oxidizes to a ketone using CrO₃, though over-oxidation risks exist.

• Reduction: Catalytic hydrogenation (H₂/Pd-C) saturates the thiophene ring, altering electronic properties.

Table 3: Common Reactions and Reagents

Reaction Type	Reagents	Products
Bromine Substitution	NaN₃, CuSO₄	Azide derivative
Hydroxyl Oxidation	CrO₃, H₂SO₄	Ketone
Amine Alkylation	CH₃I, K₂CO₃	Quaternary ammonium salt

Applications in Medicinal Chemistry

Structure-Activity Relationship (SAR) Insights

• Bromine Position: Para-substitution on thiophene enhances target binding affinity.

• Amino Alcohol Chain: The –NH– and –OH groups facilitate hydrogen bonding with biological targets.

Comparative Analysis with Structural Analogs

Table 4: Comparison of Brominated Thiophene Derivatives

Compound	Molecular Formula	Key Functional Groups	Applications
1-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propan-2-ol	C₉H₁₄BrNOS	–NH–, –OH, Br	Pharmaceutical intermediate
1-(5-Bromothiophen-2-yl)propan-1-one	C₇H₇BrOS	Ketone, Br	Polymer synthesis
2-{[1-(Thiophen-2-yl)ethyl]amino}propan-1-ol	C₈H₁₃NOS	–NH–, –OH	Antimicrobial research

The bromine atom in the target compound enhances electrophilicity compared to non-halogenated analogs, enabling site-specific modifications.